Cas no 1823943-52-7 (Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate)

• Product Name: Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate
• CAS No: 1823943-52-7
• MF: C₉H₁₁BrO₃S
• MW: 279.150840997696
• CID: 4728011
• Update Time: 2025-06-08

Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate
• AX8260277

• Inchi： 1S/C9H11BrO3S/c1-3-12-7-6(5-14-8(7)10)9(11)13-4-2/h5H,3-4H2,1-2H3
• InChI Key： PGCQRZKASWOVBP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OCC)=CS1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Topological Polar Surface Area: 63.8

Additional information on Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate

Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate (CAS No. 1823943-52-7): An Overview of Its Synthesis, Properties, and Applications

Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate (CAS No. 1823943-52-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom, an ethoxy group, and a thiophene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The synthesis of Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate typically involves a multi-step process that begins with the preparation of the thiophene ring. One common approach is to start with 2,5-dibromothiophene, which undergoes a series of reactions to introduce the ethoxy and carboxylic acid functionalities. The final step involves esterification to form the ethyl ester. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research has highlighted the importance of Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate in the development of novel pharmaceuticals. The bromine atom in the compound can be used as a handle for further functionalization, allowing for the creation of derivatives with enhanced biological activity. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer properties. These findings have opened new avenues for drug discovery and development.

In addition to its pharmaceutical applications, Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate has also found use in materials science. The thiophene ring is known for its excellent electronic properties, making it a valuable component in the synthesis of conductive polymers and organic semiconductors. Research in this area has focused on developing materials with improved electrical conductivity and stability, which are essential for applications in electronics and energy storage devices.

The physical properties of Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate are well-documented. It is a white crystalline solid with a melting point of approximately 70°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and process in both laboratory and industrial settings.

Safety considerations are an important aspect when working with Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, the compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, Ethyl 5-bromo-4-ethoxythiophene-3-carboxylate (CAS No. 1823943-52-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.